Cas no 1609396-54-4 (4-hydroxy-1-propyl-4-piperidinecarboxylic acid hydrochloride)

• Product Name: 4-hydroxy-1-propyl-4-piperidinecarboxylic acid hydrochloride
• CAS No: 1609396-54-4
• MF: C₉H₁₈ClNO₃
• MW: 223.697122097015
• MDL: MFCD26959418
• CID: 4608249
• Update Time: 2025-06-15

4-hydroxy-1-propyl-4-piperidinecarboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-hydroxy-1-propyl-4-piperidinecarboxylic acid hydrochloride

• MDL： MFCD26959418
• Inchi： 1S/C9H17NO3.ClH/c1-2-5-10-6-3-9(13,4-7-10)8(11)12;/h13H,2-7H2,1H3,(H,11,12);1H
• InChI Key： HNXSJKAURPACMC-UHFFFAOYSA-N
• SMILES： C(C1(CCN(CCC)CC1)O)(=O)O.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 4-hydroxy-1-propyl-4-piperidinecarboxylic acid hydrochloride

4-Hydroxy-1-propyl-4-piperidinecarboxylic acid hydrochloride: A Comprehensive Overview

4-hydroxy-1-propyl-4-piperidinecarboxylic acid hydrochloride, with the CAS number 1609396-54-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine class of heterocyclic organic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The hydrochloride salt form enhances its solubility and bioavailability, making it a valuable candidate for further investigation in drug development.

The structure of 4-hydroxy-1-propyl-4-piperidinecarboxylic acid hydrochloride consists of a piperidine ring substituted with a hydroxyl group at the 4-position and an ethyl side chain at the 1-position. This unique arrangement contributes to its distinct chemical properties and biological interactions. The presence of the hydroxyl group makes it a potential candidate for hydrogen bonding, which can influence its binding affinity to biological targets. Additionally, the piperidine core is known to be a common motif in many pharmacologically active molecules, further enhancing its potential as a therapeutic agent.

In recent years, there has been growing interest in exploring the pharmacological properties of piperidine derivatives. Studies have demonstrated that compounds with similar structural motifs exhibit a wide range of biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. The 4-hydroxy-1-propyl-4-piperidinecarboxylic acid hydrochloride molecule is being investigated for its potential role in modulating various biological pathways, particularly those involved in neurological disorders.

One of the most compelling areas of research involving 4-hydroxy-1-propyl-4-piperidinecarboxylic acid hydrochloride is its potential application in the treatment of neurodegenerative diseases. Preliminary studies have suggested that this compound may interact with specific neurotransmitter receptors and ion channels, potentially offering a new therapeutic approach for conditions such as Alzheimer's disease and Parkinson's disease. The ability of the hydroxyl group to form hydrogen bonds with biological targets may enhance its binding affinity and efficacy.

The synthesis of 4-hydroxy-1-propyl-4-piperidinecarboxylic acid hydrochloride involves multi-step organic reactions, typically starting from commercially available precursors. The process requires careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to achieve the desired product with minimal byproducts. The hydrochloride salt formation is crucial for improving the compound's stability and solubility in aqueous solutions.

In terms of pharmacokinetic properties, 4-hydroxy-1-propyl-4-piperidinecarboxylic acid hydrochloride has shown promising results in preclinical studies. Its moderate molecular weight and favorable solubility profile suggest good oral bioavailability and distribution throughout the body. Additionally, preliminary toxicology studies indicate that the compound is well-tolerated at tested doses, although further extensive studies are needed to fully assess its safety profile.

The potential therapeutic applications of 4-hydroxy-1-propyl-4-piperidinecarboxylic acid hydrochloride extend beyond neurodegenerative diseases. Research is ongoing to explore its effects on other conditions such as inflammation-related disorders and metabolic diseases. The compound's ability to modulate multiple biological pathways makes it a versatile candidate for drug development. Collaborative efforts between academic researchers and pharmaceutical companies are essential to translate these findings into clinical trials and ultimately bring new treatments to patients.

The role of computational chemistry and molecular modeling in understanding the behavior of 4-hydroxy-1-propyl-4-piperidinecarboxylic acid hydrochloride cannot be overstated. Advanced computational methods have been used to predict its interactions with biological targets, helping researchers design more effective derivatives with enhanced pharmacological properties. These computational approaches complement traditional experimental methods and provide valuable insights into the compound's mechanism of action.

The future direction of research on 4-hydroxy-1-propyl-4-piperidinecarboxylic acid hydrochloride includes optimizing its chemical structure for improved efficacy and reduced side effects. Additionally, exploring novel delivery systems such as nanoparticles or liposomes could enhance its bioavailability and targeted delivery to specific tissues or organs. These advancements could pave the way for new therapeutic strategies in various medical conditions.

In conclusion, 4-hydroxy-1-propyl-4-piperidinecarboxylic acid hydrochloride, identified by its CAS number 1609396-54-4, represents a promising compound in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive candidate for further investigation in drug development. With ongoing research efforts aimed at elucidating its pharmacological properties and optimizing its therapeutic potential, this compound holds significant promise for addressing various medical challenges.